Cas no 87805-34-3 (Glucagon-like peptide I(human))

Glucagon-like peptide I (human), or GLP-1, is a 30-amino acid incretin hormone derived from proglucagon, primarily secreted by intestinal L-cells. It plays a critical role in glucose homeostasis by enhancing glucose-dependent insulin secretion, inhibiting glucagon release, and delaying gastric emptying. This peptide is widely utilized in research for its therapeutic potential in type 2 diabetes and obesity due to its ability to promote satiety and improve pancreatic β-cell function. The human-derived form ensures high biological relevance for in vitro and in vivo studies. Its stability and purity make it suitable for pharmacological investigations, metabolic studies, and drug development applications.
Glucagon-like peptide I(human) structure
87805-34-3 structure
Product Name:Glucagon-like peptide I(human)
CAS No:87805-34-3
MF:C186H275N51O59
MW:4169.480042696
CID:727521
PubChem ID:16131070
Update Time:2025-05-22

Glucagon-like peptide I(human) Chemical and Physical Properties

Names and Identifiers

    • Glucagon-like peptide I(human)
    • GLP-1 (1-37) (human, bovine, guinea pig, mouse, rat)
    • Glucagon-like peptide 1 (1-37) (human, rat)
    • GLUCAGON-LIKE PEPTIDE I
    • HIS-ASP-GLU-PHE-GLU-ARG-HIS-ALA-GLU-GLY-THR-PHE-THR-SER-ASP-VAL-SER-SER-TYR-LEU-GLU-GLY-GLN-ALA-ALA-LYS-GLU-PHE-ILE-ALA-TRP-LEU-VAL-LYS-GLY-ARG-GLY
    • HIS-ASP-GLU-PHE-GLU-ARG-HIS-ALA-GLU-GLY- THR-PHE-THR-SER-ASP-VAL-SER-SER-TYR-LEU-GLU-GLY-GLN-ALA-ALA-LYS-GLU-PHE-ILE-ALA-TRP-LEU-VAL-LYS-GLY-ARGY-GLY
    • GLUCAGON-LIKE PEPTIDE I HUMAN
    • GLUCAGON-LIKE PEPTIDE-1, HUMAN
    • GLUCAGON-LIKE PEPTIDE 1 (1-37) (HUMAN)
    • GLUCAGON-LIKE PEPTIDE 1 (1-37) (HUMAN, BOVINE, GUINEA PIG, MOUSE, RAT)
    • GLUCAGON-LIKE PEPTIDE 1 (1-37) (HUMAN, BOVINE, GUINEA PIG, MOUSE, RAT) TRIFLUOROACETATE SALT
    • GLP-1
    • DA-53582
    • Glp-I (1-37)
    • 87805-34-3
    • GLP-1 (1-37)
    • Glucagon-like peptide I (1-37)
    • DTXSID10236651
    • DTXCID40159142
    • SQ6SA9L9XQ
    • UNII-SQ6SA9L9XQ
    • Glucagon-like peptide 1 (1-37)
    • Inchi: 1S/C186H275N51O59/c1-17-94(10)149(182(294)209-98(14)155(267)220-128(73-105-78-199-111-42-28-27-41-109(105)111)171(283)223-123(68-91(4)5)173(285)234-147(92(6)7)180(292)219-113(43-29-31-63-187)158(270)200-81-136(245)210-112(45-33-65-197-185(191)192)157(269)203-84-146(262)263)236-174(286)126(70-102-37-23-19-24-38-102)225-165(277)120(55-61-142(254)255)216-162(274)114(44-30-32-64-188)212-153(265)96(12)206-152(264)95(11)207-161(273)118(51-57-135(190)244)211-137(246)82-201-160(272)117(53-59-140(250)251)215-168(280)122(67-90(2)3)222-170(282)125(72-104-47-49-108(243)50-48-104)226-177(289)132(85-238)230-179(291)134(87-240)231-181(293)148(93(8)9)235-176(288)131(77-145(260)261)228-178(290)133(86-239)232-184(296)151(100(16)242)237-175(287)127(71-103-39-25-20-26-40-103)229-183(295)150(99(15)241)233-138(247)83-202-159(271)116(52-58-139(248)249)213-154(266)97(13)208-167(279)129(75-107-80-196-89-205-107)227-163(275)115(46-34-66-198-186(193)194)214-164(276)119(54-60-141(252)253)217-169(281)124(69-101-35-21-18-22-36-101)224-166(278)121(56-62-143(256)257)218-172(284)130(76-144(258)259)221-156(268)110(189)74-106-79-195-88-204-106/h18-28,35-42,47-50,78-80,88-100,110,112-134,147-151,199,238-243H,17,29-34,43-46,51-77,81-87,187-189H2,1-16H3,(H2,190,244)(H,195,204)(H,196,205)(H,200,270)(H,201,272)(H,202,271)(H,203,269)(H,206,264)(H,207,273)(H,208,279)(H,209,294)(H,210,245)(H,211,246)(H,212,265)(H,213,266)(H,214,276)(H,215,280)(H,216,274)(H,217,281)(H,218,284)(H,219,292)(H,220,267)(H,221,268)(H,222,282)(H,223,283)(H,224,278)(H,225,277)(H,226,289)(H,227,275)(H,228,290)(H,229,295)(H,230,291)(H,231,293)(H,232,296)(H,233,247)(H,234,285)(H,235,288)(H,236,286)(H,237,287)(H,248,249)(H,250,251)(H,252,253)(H,254,255)(H,256,257)(H,258,259)(H,260,261)(H,262,263)(H4,191,192,197)(H4,193,194,198)/t94-,95-,96-,97-,98-,99+,100+,110-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,134-,147-,148-,149-,150-,151-/m0/s1
    • InChI Key: UKVFVQPAANCXIL-FJVFSOETSA-N
    • SMILES: O=C([C@H](CC(C)C)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](C)NC([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCC(=O)O)NC([C@H](CCCCN)NC([C@H](C)NC([C@H](C)NC([C@H](CCC(N)=O)NC(CNC([C@H](CCC(=O)O)NC([C@H](CC(C)C)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@H](CO)NC([C@H](C(C)C)NC([C@H](CC(=O)O)NC([C@H](CO)NC([C@H]([C@@H](C)O)NC([C@H](CC1C=CC=CC=1)NC([C@H]([C@@H](C)O)NC(CNC([C@H](CCC(=O)O)NC([C@H](C)NC([C@H](CC1=CN=CN1)NC([C@H](CCCNC(=N)N)NC([C@H](CCC(=O)O)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCC(=O)O)NC([C@H](CC(=O)O)NC([C@H](CC1=CN=CN1)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N[C@H](C(N[C@H](C(NCC(N[C@H](C(NCC(=O)O)=O)CCCNC(=N)N)=O)=O)CCCCN)=O)C(C)C

Computed Properties

  • Exact Mass: 4169.01533
  • Monoisotopic Mass: 4167.008621
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 63
  • Hydrogen Bond Acceptor Count: 64
  • Heavy Atom Count: 296
  • Rotatable Bond Count: 140
  • Complexity: 10100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 36
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1790
  • XLogP3: -17.1

Experimental Properties

  • Color/Form: 白色 冻干的粉末
  • Solubility: Soluble to 5 mg/ml in water

Glucagon-like peptide I(human) Security Information

  • WGK Germany:3
  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

Glucagon-like peptide I(human) Customs Data

  • HS CODE:3504009000

Glucagon-like peptide I(human) Pricemore >>

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Additional information on Glucagon-like peptide I(human)

Glucagon-like Peptide I (Human): A Comprehensive Guide to Its Properties and Applications

Glucagon-like peptide I (human), also known as GLP-1 (human), is a naturally occurring peptide hormone with the CAS number 87805-34-3. This incretin hormone plays a crucial role in glucose metabolism and has garnered significant attention in recent years due to its therapeutic potential in managing metabolic disorders. The GLP-1 (human) peptide is secreted by intestinal L-cells in response to nutrient intake, primarily influencing insulin secretion, glucagon suppression, and gastric emptying.

The molecular structure of glucagon-like peptide I (human) consists of 30 or 31 amino acids, depending on the cleavage site. Its biological activity is mediated through binding to the GLP-1 receptor, a G protein-coupled receptor expressed in various tissues including pancreatic β-cells, the central nervous system, and the gastrointestinal tract. Researchers have identified that GLP-1 (human) analogs exhibit remarkable stability compared to the native peptide, making them valuable candidates for pharmaceutical development.

In the context of current medical research, glucagon-like peptide I (human) has become a focal point for developing treatments for type 2 diabetes and obesity. The mechanism by which GLP-1 (human) peptide enhances glucose-dependent insulin secretion while suppressing glucagon release makes it an attractive target for metabolic therapy. Recent studies have also explored its potential neuroprotective effects and possible applications in neurodegenerative disorders, though these areas require further investigation.

The pharmaceutical industry has developed several GLP-1 (human) receptor agonists that mimic or enhance the action of the native peptide. These include exenatide, liraglutide, and semaglutide, which have shown significant efficacy in clinical trials. The development of these analogs addresses the rapid degradation of native glucagon-like peptide I (human) by dipeptidyl peptidase-4 (DPP-4), thereby extending its half-life and therapeutic window.

From a biochemical perspective, the GLP-1 (human) peptide demonstrates remarkable pleiotropic effects beyond glucose regulation. Research indicates its involvement in appetite suppression, cardiovascular protection, and potential anti-inflammatory properties. These multifaceted actions have positioned glucagon-like peptide I (human) as a molecule of significant interest in both academic research and pharmaceutical development.

The synthesis of GLP-1 (human) involves sophisticated peptide chemistry techniques, typically employing solid-phase peptide synthesis (SPPS) or recombinant DNA technology. The CAS number 87805-34-3 specifically identifies the human form of this peptide, distinguishing it from other species variants. Analytical characterization of glucagon-like peptide I (human) typically employs techniques such as HPLC, mass spectrometry, and circular dichroism to ensure purity and confirm secondary structure.

Current market trends show growing demand for GLP-1 (human) based therapies, with the global market projected to expand significantly in the coming years. This growth is driven by increasing prevalence of diabetes and obesity worldwide, coupled with advancements in peptide drug delivery systems. Researchers are particularly interested in developing oral formulations of glucagon-like peptide I (human) analogs, overcoming the current limitation of injectable administration.

In research applications, GLP-1 (human) serves as a valuable tool for studying metabolic pathways and pancreatic function. Its role in the "incretin effect" - the phenomenon where oral glucose elicits greater insulin response than intravenous glucose - makes it essential for understanding glucose homeostasis. The peptide's ability to promote β-cell proliferation and inhibit apoptosis has also sparked interest in diabetes prevention strategies.

Safety considerations for glucagon-like peptide I (human) and its analogs primarily focus on gastrointestinal side effects, which are typically mild and transient. The peptide's glucose-dependent mechanism of action provides a significant safety advantage by minimizing the risk of hypoglycemia, a common concern with other antidiabetic agents. Ongoing clinical trials continue to evaluate the long-term safety profile of GLP-1 (human) receptor agonists.

Future directions in GLP-1 (human) research include exploring its potential in combination therapies, investigating its effects on non-alcoholic fatty liver disease (NAFLD), and developing next-generation analogs with improved pharmacokinetic profiles. The peptide's multifaceted biological activities suggest that our understanding of glucagon-like peptide I (human) physiology is still evolving, with potential for discovering novel therapeutic applications.

From a regulatory perspective, GLP-1 (human) based medications have received approval from major health authorities worldwide for the treatment of type 2 diabetes and, in some cases, obesity. The rigorous approval process for these biologics underscores the importance of thorough characterization of glucagon-like peptide I (human) and its analogs, including comprehensive studies of efficacy, safety, and manufacturing consistency.

In conclusion, glucagon-like peptide I (human) with CAS number 87805-34-3 represents a fascinating intersection of physiology and pharmacology. Its diverse biological effects and therapeutic potential continue to drive innovation in peptide-based therapies for metabolic disorders. As research progresses, our understanding of GLP-1 (human) physiology and its clinical applications will undoubtedly expand, offering new possibilities for improving patient outcomes in diabetes and related conditions.

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